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Compound of Interest

Compound Name: 4-Hydroxythiobenzamide

Cat. No.: B041779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Hydroxythiobenzamide is a key intermediate in the synthesis of various pharmaceutical

compounds, most notably Febuxostat, a potent non-purine selective inhibitor of xanthine

oxidase used in the treatment of hyperuricemia and gout.[1] A thorough understanding of its

physical properties is crucial for process optimization, formulation development, and quality

control in pharmaceutical manufacturing. This guide provides a comprehensive overview of the

physical characteristics of 4-Hydroxythiobenzamide powder, outlines standard experimental

protocols for their determination, and illustrates its role in a significant synthetic pathway.

Physical and Chemical Properties
4-Hydroxythiobenzamide is an organic compound with the molecular formula C₇H₇NOS.[1] It

typically presents as a crystalline powder.

Data Summary
The quantitative physical and chemical data for 4-Hydroxythiobenzamide are summarized in

the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₇NOS [1]

Molecular Weight 153.20 g/mol ---

Appearance
Light orange to yellow to green

powder to crystal
---

Melting Point 181-185 °C ---

Solubility
Soluble in Methanol; Slightly

soluble in DMSO
---

pKa (Predicted) 9.24 ± 0.26 ---

Density (Predicted) 1.338 ± 0.06 g/cm³ ---

Experimental Protocols
Detailed methodologies for determining the key physical characteristics of 4-
Hydroxythiobenzamide powder are provided below. These protocols are based on standard

pharmaceutical testing procedures.

Determination of Appearance
Objective: To visually inspect and describe the physical form and color of 4-
Hydroxythiobenzamide powder.

Methodology:

Place a small, representative sample of the 4-Hydroxythiobenzamide powder on a clean,

white surface or in a clear glass container.

Observe the sample under good lighting conditions, preferably natural daylight or a

standardized light source.

Record the physical form of the material (e.g., crystalline powder, amorphous powder).
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Describe the color of the powder by comparing it to a standard color chart or by using

descriptive terms (e.g., light yellow, pale orange).

Note any additional characteristics such as the presence of aggregates or foreign matter.

Determination of Melting Point (Capillary Method)
Objective: To determine the temperature range over which the 4-Hydroxythiobenzamide
powder melts. This is a key indicator of purity.

Methodology:

Ensure the 4-Hydroxythiobenzamide powder is finely ground and completely dry.

Pack the dry powder into a capillary melting point tube to a height of 2.5-3.5 mm.[2]

Place the capillary tube into a calibrated melting point apparatus.

Heat the apparatus at a controlled rate, typically 1-2 °C per minute, when approaching the

expected melting point.[3]

Record the temperature at which the substance first begins to melt (the point of collapse

against the capillary wall) and the temperature at which the substance is completely molten

(the clear point).[2]

The melting range is reported as the interval between these two temperatures. For pure

substances, this range is typically narrow.

Determination of Solubility
Objective: To determine the solubility of 4-Hydroxythiobenzamide powder in various solvents.

Methodology (Shake-Flask Method):

Add an excess amount of 4-Hydroxythiobenzamide powder to a known volume of the

desired solvent (e.g., Methanol, DMSO) in a sealed flask.
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Agitate the flask at a constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48

hours) to ensure equilibrium is reached.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant, ensuring no solid particles are included.

Filtration through a suitable membrane filter may be necessary.

Analyze the concentration of 4-Hydroxythiobenzamide in the clear supernatant using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

The solubility is expressed as the mass of solute per volume of solvent (e.g., mg/mL).

Visualization of a Key Synthetic Pathway
4-Hydroxythiobenzamide is a crucial starting material in the synthesis of Febuxostat. The

following diagram illustrates a simplified workflow for this synthesis, highlighting the role of 4-
Hydroxythiobenzamide.
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Simplified Synthesis of Febuxostat from 4-Hydroxythiobenzamide

Starting Material

Step 1: Hantzsch Thiazole Synthesis

Intermediate Product

Subsequent Reactions

Final Product

4-Hydroxythiobenzamide

Reaction with Ethyl 2-chloroacetoacetate

+ Reagents in Ethanol

Ethyl 2-(4-hydroxyphenyl)-4-methylthiazole-5-carboxylate

Formation of Thiazole Ring

Formylation, Etherification, Cyanation & Hydrolysis

Multi-step Conversion

Febuxostat

Final Synthesis Steps

Click to download full resolution via product page

Caption: Synthetic pathway of Febuxostat from 4-Hydroxythiobenzamide.
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Conclusion
The physical characteristics of 4-Hydroxythiobenzamide powder are well-defined, with its

appearance, melting point, and solubility being critical parameters for its use in pharmaceutical

synthesis. The standardized protocols outlined in this guide provide a framework for the

consistent and accurate determination of these properties, ensuring the quality and reliability of

this important pharmaceutical intermediate. The visualization of its role in the synthesis of

Febuxostat underscores its significance in the development of modern therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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